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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK137647A is a potent and selective synthetic agonist for the Free Fatty Acid Receptor 4

(FFA4), also known as G protein-coupled receptor 120 (GPR120). FFA4 is highly expressed in

enteroendocrine cells of the gastrointestinal tract and plays a crucial role in sensing dietary

long-chain fatty acids, leading to the secretion of important gut hormones. These hormones,

including Glucagon-Like Peptide-1 (GLP-1), Peptide YY (PYY), and Glucose-dependent

Insulinotropic Polypeptide (GIP), are key regulators of glucose homeostasis, appetite, and

overall metabolic health. This document provides detailed application notes and experimental

protocols for utilizing GSK137647A as a tool to study the mechanisms of gut hormone

secretion.

Mechanism of Action
GSK137647A selectively binds to and activates FFA4. This activation initiates a downstream

signaling cascade primarily through the Gαq/11 subunit of the G protein complex. This leads to

the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates

the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, leading to a

transient increase in cytosolic calcium levels. This elevation in intracellular calcium is a key

trigger for the exocytosis of hormone-containing granules from enteroendocrine cells.[1][2]
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Quantitative Data on GSK137647A
GSK137647A is a highly selective agonist for FFA4 over other free fatty acid receptors.

Parameter Human FFA4 Mouse FFA4 Rat FFA4
Human FFA1,

FFA2, FFA3

pEC50 6.3 6.2 6.1 < 4.5

Table 1: Potency and Selectivity of GSK137647A.[1]

Effects on Gut Hormone Secretion
While extensive dose-response data for GSK137647A on gut hormone secretion is limited in

publicly available literature, existing studies provide valuable insights.

Hormone
Cell/Tissue

Model

Concentration

of

GSK137647A

Observed Effect Reference

GLP-1 NCI-H716 cells Not specified

~50% efficacy

compared to

linoleic acid

[3]

GLP-1
Mouse colonic

crypts
10 µM

No significant

secretion
[4]

PYY
General FFA4

Activation
Not applicable

FFA4 activation

is known to

stimulate PYY

release

GIP
General FFA4

Activation
Not applicable

FFA4 activation

is known to

stimulate GIP

release

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1672352?utm_src=pdf-body
https://www.benchchem.com/product/b1672352?utm_src=pdf-body
https://www.benchchem.com/product/b1672352?utm_src=pdf-body
https://www.medchemexpress.com/GSK137647A.html
https://www.benchchem.com/product/b1672352?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6415295/
https://theses.gla.ac.uk/83457/1/2022EustonPhD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Summary of GSK137647A's Effect on Gut Hormone Secretion. Note: Quantitative data

for PYY and GIP secretion specifically with GSK137647A is not readily available in the cited

literature; however, general activation of FFA4 is linked to their release.

Experimental Protocols
The following are generalized protocols for studying gut hormone secretion using

GSK137647A. Researchers should optimize these protocols for their specific experimental

conditions.

Protocol 1: In Vitro GLP-1 Secretion from NCI-H716 Cells
Materials:

NCI-H716 cells

Culture medium (e.g., RPMI-1640 with 10% FBS)

Matrigel or other basement membrane matrix

Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 0.1% BSA

GSK137647A stock solution (in DMSO)

Positive control (e.g., Phorbol 12-myristate 13-acetate - PMA)

GLP-1 ELISA kit

96-well plates

Procedure:

Cell Culture: Culture NCI-H716 cells on Matrigel-coated plates in a humidified incubator at

37°C and 5% CO2.

Seeding: Seed NCI-H716 cells in a 96-well plate at an appropriate density and allow them to

adhere and grow for 48-72 hours.

Preparation for Stimulation: Gently wash the cells twice with pre-warmed KRBB.
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Pre-incubation: Add 100 µL of KRBB to each well and pre-incubate for 30 minutes at 37°C.

Stimulation: Remove the pre-incubation buffer and add 100 µL of KRBB containing different

concentrations of GSK137647A (e.g., 1 µM, 10 µM, 50 µM), vehicle (DMSO), or a positive

control.

Incubation: Incubate the plate for 2 hours at 37°C.

Sample Collection: Carefully collect the supernatant from each well.

GLP-1 Measurement: Measure the concentration of active GLP-1 in the collected

supernatants using a commercially available ELISA kit, following the manufacturer's

instructions.

Data Analysis: Normalize the GLP-1 secretion to the total protein content of the cells in each

well.

Protocol 2: Ex Vivo Gut Hormone Secretion from
Primary Intestinal Cultures
Materials:

Freshly isolated intestinal tissue (e.g., mouse colon)

Collagenase and Dispase for tissue digestion

DMEM/F12 medium with supplements

Matrigel

Extracellular Buffer (ECB: 135 mM NaCl, 5 mM KCl, 1 mM MgCl2, 1 mM CaCl2, 10 mM

HEPES, pH 7.4)

GSK137647A stock solution (in DMSO)

ELISA kits for GLP-1, PYY, and GIP

24-well plates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1672352?utm_src=pdf-body
https://www.benchchem.com/product/b1672352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Crypt Isolation: Isolate intestinal crypts from fresh tissue using established

collagenase/dispase digestion protocols.

Organoid Culture: Embed the isolated crypts in Matrigel and culture in a 24-well plate with

appropriate growth factors to form intestinal organoids.

Preparation for Stimulation: After 5-7 days of culture, gently wash the organoids with pre-

warmed ECB.

Stimulation: Add 500 µL of ECB containing various concentrations of GSK137647A or

vehicle to the wells.

Incubation: Incubate for 2 hours at 37°C.

Sample Collection: Collect the supernatant for hormone measurement.

Hormone Measurement: Quantify the levels of GLP-1, PYY, and GIP in the supernatant

using specific ELISA kits.

Data Analysis: Normalize hormone secretion to the number of organoids or total protein

content.

Visualizations
Signaling Pathway of GSK137647A in Enteroendocrine
Cells
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Caption: FFA4 signaling pathway initiated by GSK137647A.

Experimental Workflow for In Vitro Gut Hormone
Secretion Assay
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Caption: In vitro workflow for GSK137647A-induced hormone secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

